Cas no 90607-22-0 (Ethyl 5-ethylisoxazole-3-carboxylate)

Ethyl 5-ethylisoxazole-3-carboxylate structure

90607-22-0 structure

Product Name:Ethyl 5-ethylisoxazole-3-carboxylate

CAS No:90607-22-0

Molecular Formula:C₈H₁₁NO₃

Molecular Weight:169.17784

MDL:MFCD08701218

CID:798514

PubChem ID:13759262

Ethyl 5-ethylisoxazole-3-carboxylate Properties

Names and Identifiers

- Ethyl 5-ethylisoxazole-3-carboxylate
- 3-Isoxazolecarboxylicacid, 5-ethyl-, ethyl ester
- ethyl 5-ethyl-1,2-oxazole-3-carboxylate
- 5-ethyl-isoxazole-3-carboxylic acid ethyl ester
- UBWKBDZVYQXLBF-UHFFFAOYSA-N
- s11949
- 90607-22-0
- ethyl 5-ethylisoxazole-3-carboxylate
- A853210
- 5-ethyl-3-isoxazolecarboxylic acid ethyl ester
- BB 0258845
- FS-6177
- DTXSID50548588
- CCG-339965
- FT-0707624
- CS-0315418
- ethyl5-ethylisoxazole-3-carboxylate
- AKOS002160515
- SCHEMBL6371541
- MFCD08701218
- 5-Ethyl-3-isoxazolecarboxylic?acid?ethyl?ester
- +Expand
- MDL： MFCD08701218
- InChIKey： UBWKBDZVYQXLBF-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H11NO3/c1-3-6-5-7(9-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- SMILES： CCC1=CC(=NO1)C(=O)OCC

Computed Properties

Exact Mass: 169.07400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 169.07389321g/mol
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.3Å²

Experimental Properties

LogP: 1.41370
PSA: 52.33000
Boiling Point: 268.2±28.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: 116.0±24.0 °C
Density: 1.1±0.1 g/cm3

Ethyl 5-ethylisoxazole-3-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH86182-500mg	Ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0	>95%	500mg	$467.00	2024-05-20
abcr	AB379614-500 mg	Ethyl 5-ethyl-1,2-oxazole-3-carboxylate	90607-22-0		500MG	€254.60	2023-02-20
Chemenu	CM190967-5g	Ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0	95%	5g	$933	2021-08-05
Crysdot LLC	CD11020425-5g	Ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0	95+%	5g	$990
Fluorochem	225862-1g	Ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0	95%	1g	￡297.00	2022-02-28
TRC	B440560-10mg	ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0		10mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1386088-250mg	Ethyl 5-ethylisoxazole-3-carboxylate	90607-22-0	95+%	250mg	￥1296.00

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8. Chiral chromane[4]arenes synthesised by cycloaddition reactions of o-quinomethine resorcin[4]arenes†

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10. Polypyrrole actuators with inverse opal structures†

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90607-22-0 (Ethyl 5-ethylisoxazole-3-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:90607-22-0)Ethyl 5-ethylisoxazole-3-carboxylate

Purity:99%

Quantity:1g

Price($):262.0